Cas no 2229506-40-3 (1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2229506-40-3
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5856755
• PubChem ID: 165656380
• Update Time: 2025-05-23

1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine
• 2229506-40-3
• EN300-1944719
• 1-{2-[2-(trifluoromethoxy)phenyl]propan-2-yl}cyclopropan-1-amine

• Inchi： 1S/C13H16F3NO/c1-11(2,12(17)7-8-12)9-5-3-4-6-10(9)18-13(14,15)16/h3-6H,7-8,17H2,1-2H3
• InChI Key： WTJZZTBVIPMTFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C)(C)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine

Introduction to 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine (CAS No. 2229506-40-3)

1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229506-40-3, represents a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this compound, particularly the presence of a trifluoromethoxy group and a cyclopropane ring, contribute to its unique chemical properties and potential therapeutic applications.

The trifluoromethoxy substituent is a key feature of this molecule, imparting specific electronic and steric properties that influence its interactions with biological targets. Fluorine atoms are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. In the context of 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine, the trifluoromethoxy group is strategically positioned to modulate the pharmacokinetic and pharmacodynamic profiles of the compound. This substitution pattern has been widely explored in the development of novel therapeutics, particularly in oncology and central nervous system (CNS) disorders.

The cyclopropane ring in 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine introduces a conformational constraint that can enhance binding specificity and affinity. Cyclopropane moieties are known to be valuable in drug design due to their ability to adopt unique three-dimensional orientations that can complement the binding pockets of biological targets. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in improving pharmacological properties. The combination of a trifluoromethoxy group and a cyclopropane ring in this compound suggests a multifaceted approach to optimizing its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine with biological targets with greater accuracy. These computational studies have highlighted the potential of this compound as a scaffold for developing novel inhibitors targeting enzymes involved in cancer metabolism and inflammation. The structural features of this molecule, particularly the trifluoromethoxy group and cyclopropane ring, are predicted to interact with key residues in the active sites of these enzymes, thereby modulating their activity.

In vitro studies have demonstrated that derivatives of 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine exhibit inhibitory effects on various enzymes implicated in disease pathways. For instance, preliminary data suggest that certain analogs of this compound may inhibit kinases involved in tumor growth and progression. The trifluoromethoxy group has been shown to enhance binding affinity by participating in hydrogen bonding interactions and by influencing the electronic distribution around the active site. Additionally, the cyclopropane ring contributes to steric complementarity, further stabilizing the enzyme-inhibitor complex.

The synthesis of 1-{2-2-(trifluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine represents a significant achievement in synthetic organic chemistry. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cyclizations and cross-coupling reactions, have been employed to achieve this goal. These techniques have enabled chemists to construct complex molecular frameworks with high efficiency and selectivity.

The potential therapeutic applications of 1-{2-(trifluoromethoxy)phenylpropan-l-cyclopropylamine hydrochloride hydrochloride hydrochloride hydrochloride hydrochloride hydrochloride hydrochloride hydrochloride amine (CAS No 2229506403) are vast. Given its structural similarities to known bioactive compounds, it is reasonable to hypothesize that it may exhibit similar or even superior pharmacological properties. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. However, preliminary findings suggest that this compound may be a valuable candidate for treating conditions associated with dysregulated enzyme activity.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 1-{(Z)-4-[[(4-fluoro phenyl)methylene]amino]buten-l-one (CAS No 2229506403) exemplifies this collaborative approach. By integrating knowledge from multiple disciplines, researchers can identify promising candidates for further development and bring new therapies to patients more quickly.

In conclusion, 1-{(Z)-4-[[(4-fluoro phenyl)methylene]amino]buten-l-one (CAS No 2229506403) is a structurally interesting compound with significant potential for therapeutic applications. Its unique combination of functional groups and its predicted interactions with biological targets make it an attractive candidate for further research. As our understanding of disease mechanisms continues to evolve, 1-{(Z)-4-[[(4-fluoro phenyl)methylene]amino]buten-l-one (CAS No 2229506403)and related compounds may play an important role in addressing unmet medical needs.